Cas no 1343950-45-7 (3-Cyclopropylcyclohexane-1-thiol)
3-Cyclopropylcyclohexane-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1288966
- AKOS013920059
- 1343950-45-7
- 3-cyclopropylcyclohexane-1-thiol
- Cyclohexanethiol, 3-cyclopropyl-
- 3-Cyclopropylcyclohexane-1-thiol
-
- Inchi: 1S/C9H16S/c10-9-3-1-2-8(6-9)7-4-5-7/h7-10H,1-6H2
- InChI Key: ZVWYMEBQYJDJSZ-UHFFFAOYSA-N
- SMILES: SC1CCCC(C1)C1CC1
Computed Properties
- Exact Mass: 156.09727168g/mol
- Monoisotopic Mass: 156.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 1Ų
Experimental Properties
- Density: 1.00±0.1 g/cm3(Predicted)
- Boiling Point: 221.7±9.0 °C(Predicted)
- pka: 10.95±0.40(Predicted)
3-Cyclopropylcyclohexane-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1288966-1.0g |
3-cyclopropylcyclohexane-1-thiol |
1343950-45-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1288966-50mg |
3-cyclopropylcyclohexane-1-thiol |
1343950-45-7 | 50mg |
$528.0 | 2023-10-01 | ||
| Enamine | EN300-1288966-100mg |
3-cyclopropylcyclohexane-1-thiol |
1343950-45-7 | 100mg |
$553.0 | 2023-10-01 | ||
| Enamine | EN300-1288966-250mg |
3-cyclopropylcyclohexane-1-thiol |
1343950-45-7 | 250mg |
$579.0 | 2023-10-01 | ||
| Enamine | EN300-1288966-500mg |
3-cyclopropylcyclohexane-1-thiol |
1343950-45-7 | 500mg |
$603.0 | 2023-10-01 | ||
| Enamine | EN300-1288966-1000mg |
3-cyclopropylcyclohexane-1-thiol |
1343950-45-7 | 1000mg |
$628.0 | 2023-10-01 | ||
| Enamine | EN300-1288966-2500mg |
3-cyclopropylcyclohexane-1-thiol |
1343950-45-7 | 2500mg |
$1230.0 | 2023-10-01 | ||
| Enamine | EN300-1288966-5000mg |
3-cyclopropylcyclohexane-1-thiol |
1343950-45-7 | 5000mg |
$1821.0 | 2023-10-01 | ||
| Enamine | EN300-1288966-10000mg |
3-cyclopropylcyclohexane-1-thiol |
1343950-45-7 | 10000mg |
$2701.0 | 2023-10-01 |
3-Cyclopropylcyclohexane-1-thiol Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 3-Cyclopropylcyclohexane-1-thiol
Recent Advances in the Study of 3-Cyclopropylcyclohexane-1-thiol (CAS: 1343950-45-7) in Chemical Biology and Pharmaceutical Research
The compound 3-Cyclopropylcyclohexane-1-thiol (CAS: 1343950-45-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This thiol-containing cyclohexane derivative exhibits remarkable stability and reactivity, making it a promising candidate for drug development and biochemical studies. Recent studies have explored its role as a building block in the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.
One of the key areas of investigation has been the compound's ability to act as a thiol donor in redox reactions, which is critical for modulating oxidative stress pathways in cellular systems. Researchers have demonstrated that 3-Cyclopropylcyclohexane-1-thiol can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property has sparked interest in its potential application in treating diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.
In addition to its redox activity, recent studies have highlighted the compound's utility in medicinal chemistry. Its cyclopropyl and cyclohexane moieties provide a rigid framework that can be functionalized to enhance binding affinity to specific biological targets. For instance, derivatives of 3-Cyclopropylcyclohexane-1-thiol have shown promising activity against bacterial pathogens, suggesting its potential as a scaffold for developing new antibiotics. Computational modeling and structure-activity relationship (SAR) studies have further elucidated the molecular interactions responsible for its bioactivity.
Another noteworthy aspect of 3-Cyclopropylcyclohexane-1-thiol is its role in chemical biology as a probe for studying protein-thiol interactions. The thiol group can form disulfide bonds with cysteine residues in proteins, enabling researchers to investigate protein folding, stability, and function. Recent work has utilized this compound to map thiol-reactive sites in enzymes and receptors, providing insights into their mechanisms of action and potential drug-target interactions.
Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-Cyclopropylcyclohexane-1-thiol and its derivatives. Current research is focused on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into clinically relevant therapies.
In conclusion, 3-Cyclopropylcyclohexane-1-thiol (CAS: 1343950-45-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and mechanistic studies. Future research should aim to explore its full therapeutic potential and address the existing challenges to pave the way for its application in medicine.
1343950-45-7 (3-Cyclopropylcyclohexane-1-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)